3-(3-Fluorophenyl)-6-(4-methylsulfonyl-1,4-diazepan-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 3-(3-fluorophenyl)-6-(4-methylsulfonyl-1,4-diazepan-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C17H19FN6O2S/c1-27(25,26)23-9-3-8-22(10-11-23)16-7-6-15-19-20-17(24(15)21-16)13-4-2-5-14(18)12-13/h2,4-7,12H,3,8-11H2,1H3
• InChI Key: UHMRXDRYUBHRDQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCN(CC1)C2=NN3C(=NN=C3C4=CC(=CC=C4)F)C=C2
• Molecular Formula: C17H19FN6O2S
• Molecular Weight: 390.4 g/mol
• CAS No.: 2380188-22-5

Description

The compound “3-(3-Fluorophenyl)-6-(4-methylsulfonyl-1,4-diazepan-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine” is a complex organic molecule that contains several functional groups including a fluorophenyl group, a methylsulfonyl group, a diazepan ring, and a triazolo-pyridazine ring. These functional groups could potentially give the compound a variety of interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It contains a diazepan ring (a seven-membered ring with two nitrogen atoms), attached to a triazolo-pyridazine ring (a fused ring system containing three nitrogen atoms). The fluorophenyl and methylsulfonyl groups are attached to the third and sixth positions of the triazolo-pyridazine ring, respectively.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would largely depend on the conditions and the reagents used. The presence of multiple functional groups means that it could potentially participate in a variety of reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the fluorine atom could increase the compound’s stability and electronegativity.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Future Directions

The study and application of “3-(3-Fluorophenyl)-6-(4-methylsulfonyl-1,4-diazepan-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine” could potentially be a fruitful area of research, given its complex structure and the presence of multiple functional groups.